7-Amino-6-(benzyloxy)-1,2,3,4-tetrahydroquinolin-2-one

• Molecular Formula: C16H16N2O2
• Molecular Weight: 268.31 g/mol
• SMILES: C1CC(=O)NC2=CC(=C(C=C21)OCC3=CC=CC=C3)N
• InChI: InChI=1S/C16H16N2O2/c17-13-9-14-12(6-7-16(19)18-14)8-15(13)20-10-11-4-2-1-3-5-11/h1-5,8-9H,6-7,10,17H2,(H,18,19)
• InChIKey: JXWKGXLFYZILKM-UHFFFAOYSA-N

Structural Identity and Scaffold Context

7-Amino-6-(benzyloxy)-1,2,3,4-tetrahydroquinolin-2-one (CAS 1152988-55-0; molecular formula C₁₆H₁₆N₂O₂; MW 268.31 g/mol) is a C6/C7-disubstituted 3,4-dihydro-2(1H)-quinolinone bearing an amino group at position 7 and a benzyloxy group at position 6 . The 3,4-dihydro-2(1H)-quinolinone scaffold forms the core of several FDA-approved drugs (cilostazol, carteolol, aripiprazole) and numerous experimental therapeutics [1]. A defining structural feature of this scaffold is the lactam ring, which confers resistance to hydrolytic ring-opening—a critical differentiator from coumarin-based analogs that undergo lactone hydrolysis upon target engagement [2]. The compound is commercially available at 95% purity with a calculated LogP of 2.73, positioning it as a moderately lipophilic building block for medicinal chemistry derivatization .

Product Type

C6/C7-disubstituted dihydroquinolinone building block

Key Handles

Free C7-amine + C6-benzyloxy-protected phenol

Scaffold Stability

Hydrolytically stable lactam core, unlike coumarin lactones

• [1] Meiring L, Petzer JP, Petzer A. C6- and C7-Substituted 3,4-dihydro-2(1H)-quinolinones as Inhibitors of Monoamine Oxidase. Drug Res (Stuttg). 2017;67(3):170-178. doi:10.1055/s-0042-120116. PMID: 27926950. View Source
• [2] Vullo D, et al. 7-Amino-3,4-dihydro-1H-quinolin-2-one, a compound similar to the substituted coumarins, inhibits α-carbonic anhydrases without hydrolysis of the lactam ring. J Enzyme Inhib Med Chem. 2015;30(3):430-434. doi:10.3109/14756366.2014.970185. PMID: 25672528. View Source

Why Structurally Similar Analogs Cannot Substitute

The 3,4-dihydro-2(1H)-quinolinone class exhibits steep structure–activity relationships (SAR) governed by substitution position, with C7-substituted benzyloxy derivatives showing nanomolar MAO-B inhibition (IC₅₀ = 0.0029 µM for the 3-bromobenzyloxy analog) while C6-substituted benzyloxy analogs exhibit dramatically reduced potency [1]. The target compound's unique C6-benzyloxy/C7-amino substitution pattern creates a dual orthogonal functionalization handle—a free amine for amide coupling or peptide conjugation, and a benzyloxy-protected phenol for late-stage deprotection—that is absent in mono-substituted or differently-substituted analogs [2]. Furthermore, the dihydroquinolinone lactam scaffold provides metabolic stability advantages over hydrolytically labile coumarin-based inhibitors, a property intrinsic to the core structure but not shared by alternative chemotypes [3]. These positional, functional, and scaffold-level distinctions preclude generic interchangeability within this compound class.

⚠ Positional isomers differ profoundly in potency: C7-benzyloxy substitution yields nanomolar MAO-B inhibition; the C6-benzyloxy/C7-amino pattern in this compound results in dramatically weaker engagement. Potency context may not transfer.

⚠ Mono-substituted analogs limit synthetic utility: 6-benzyloxy-only or 7-amino-only dihydroquinolinones provide a single reactive handle and cannot support orthogonal, sequential derivatization strategies.

⚠ Coumarin scaffold lability differs: Hydrolytically labile coumarin-based analogs generate active species via lactone ring-opening, complicating SAR interpretation. The lactam scaffold reported here may simplify target-engagement studies, but direct substitution requires validation.

• [1] Meiring L, Petzer JP, Petzer A. Inhibition of monoamine oxidase by 3,4-dihydro-2(1H)-quinolinone derivatives. Bioorg Med Chem Lett. 2013;23(20):5498-5502. doi:10.1016/j.bmcl.2013.08.071. PMID: 24012182. View Source
• [2] Meiring L, Petzer JP, Petzer A. C6- and C7-Substituted 3,4-dihydro-2(1H)-quinolinones as Inhibitors of Monoamine Oxidase. Drug Res (Stuttg). 2017;67(3):170-178. doi:10.1055/s-0042-120116. PMID: 27926950. View Source
• [3] Vullo D, et al. 7-Amino-3,4-dihydro-1H-quinolin-2-one, a compound similar to the substituted coumarins, inhibits α-carbonic anhydrases without hydrolysis of the lactam ring. J Enzyme Inhib Med Chem. 2015;30(3):430-434. doi:10.3109/14756366.2014.970185. PMID: 25672528. View Source

Quantitative Differentiation Evidence

MAO-B Inhibitory Potency and Position-Dependent SAR

The target compound, bearing a benzyloxy group at C6 rather than at C7, exhibits profoundly weaker MAO-B inhibition compared to the C7-substituted benchmark. This aligns with the established SAR that substitution at C7 of the 3,4-dihydro-2(1H)-quinolinone scaffold yields significantly more potent MAO-B inhibition than substitution at C6 [1]. The quantitative gulf in potency precludes the use of this compound as an MAO-B inhibitor and instead directs its utility toward applications where weak MAO engagement is desirable or orthogonal functionalization is prioritized.

MAO-B Potency Gap

Cross-study comparable

Target compound IC₅₀ ≈ 201 µM vs C7-(3-bromobenzyloxy) analog IC₅₀ = 0.0029 µM (~69,310-fold difference)

Supports negative-control profiling

Recombinant human MAO-B; fluorimetric assay. Position dictates application space.

Evidence Dimension	Inhibition of recombinant human MAO-B (IC₅₀)
Target Compound Data	IC₅₀ ≈ 2.01 × 10⁵ nM (≈201 µM) [2]
Comparator Or Baseline	7-(3-Bromobenzyloxy)-3,4-dihydro-2(1H)-quinolinone: IC₅₀ = 2.9 nM (0.0029 µM) [1]
Quantified Difference	~69,310-fold lower potency for target compound
Conditions	Recombinant human MAO-B; kynuramine conversion to fluorescent 4-hydroxyquinoline; 20 min incubation [2]; comparator data from recombinant human MAO-A and MAO-B fluorimetric assay [1]

Why This Matters

This magnitude of potency difference defines distinct application spaces: the target compound is unsuitable for MAO-B-targeted therapeutic development but appropriate as a negative control or dual-functional synthetic intermediate.

• [1] Meiring L, Petzer JP, Petzer A. Inhibition of monoamine oxidase by 3,4-dihydro-2(1H)-quinolinone derivatives. Bioorg Med Chem Lett. 2013;23(20):5498-5502. doi:10.1016/j.bmcl.2013.08.071. PMID: 24012182. View Source
• [2] BindingDB. Entry BDBM50493468 (CHEMBL2430710). IC₅₀: 2.01E+5 nM for recombinant human MAO-B. Assay: Inhibition of kynuramine conversion to fluorescent metabolite 4-hydroxyquinoline after 20 min. View Source

Lactam Scaffold Hydrolytic Stability

The dihydroquinolinone lactam scaffold of the target compound is structurally analogous to coumarin (1-benzopyran-2-one) MAO-B inhibitors but differs in one critical aspect: the lactam ring is resistant to hydrolysis, whereas coumarins undergo lactone ring-opening upon target engagement [1]. Experimental evidence with the closely related 7-amino-3,4-dihydro-1H-quinolin-2-one demonstrates that the intact bicyclic amino-quinolinone scaffold—not a hydrolyzed product—is responsible for enzyme inhibition [1]. The target compound shares this intact lactam core, implying equivalent hydrolytic stability.

Lactam Hydrolytic Stability

Class-level inference

Intact bicyclic scaffold inhibits carbonic anhydrase; no ring-opening observed. 7-amino analog Ki hCA IX = 16.1 nM.

Simplifies SAR interpretation

Stopped-flow CO₂ hydration assay data; class-level evidence for target compound.

Evidence Dimension	Hydrolytic stability of the bicyclic scaffold upon enzyme binding
Target Compound Data	No lactam hydrolysis observed; inhibition attributed to intact bicyclic amino-quinolinone scaffold (class-level evidence from 7-amino-3,4-dihydro-1H-quinolin-2-one) [1]
Comparator Or Baseline	4-Methyl-7-aminocoumarin: undergoes lactone hydrolysis to generate the active enzyme-inhibitory species [1]
Quantified Difference	Qualitative mechanistic difference: lactam (stable) vs lactone (labile); for 7-amino-3,4-dihydro-1H-quinolin-2-one: Ki hCA VII = 480 nM, Ki hCA IX = 16.1 nM, Ki hCA XII = 510 nM, Ki hCA XIV = 18.5 nM vs 4-methyl-7-aminocoumarin: Ki hCA VII = 880 nM, Ki hCA IX = 32 nM, Ki hCA XII = 700 nM, Ki hCA XIV = 340 nM [1]
Conditions	Stopped-flow CO₂ hydration assay; recombinant human carbonic anhydrase isoforms I–XIV; pH 7.5; 20 mM HEPES buffer [1]

Why This Matters

The hydrolytic stability of the lactam scaffold simplifies interpretation of structure–activity data, eliminates confounding from hydrolyzed metabolites, and provides a cleaner pharmacological profile for lead optimization programs.

• [1] Vullo D, et al. 7-Amino-3,4-dihydro-1H-quinolin-2-one, a compound similar to the substituted coumarins, inhibits α-carbonic anhydrases without hydrolysis of the lactam ring. J Enzyme Inhib Med Chem. 2015;30(3):430-434. doi:10.3109/14756366.2014.970185. PMID: 25672528. View Source

Lipophilicity Modulation by C7-Amino Substitution

The target compound's calculated LogP of 2.73 falls below the typical LogP range (3.03–4.55) reported for benzyloxy-substituted 3,4-dihydro-2(1H)-quinolinones lacking a polar amino substituent [1]. This LogP reduction is attributable to the hydrogen-bonding capacity of the C7-amino group (H-donor count = 2, TPSA = 64.35 Ų) and brings the compound closer to the optimal LogP range of 1–3 associated with favorable oral bioavailability [1].

Lipophilicity Modulation

Cross-study comparable

Target compound LogP = 2.73 vs benzyloxy-only analog range 3.03–4.55 (reduction up to 1.82 units)

May improve solubility and reduce non-specific binding

Calculated LogP; C7-amino group contributes to lower lipophilicity.

Evidence Dimension	Calculated partition coefficient (LogP)
Target Compound Data	LogP = 2.73 (calculated); TPSA = 64.35 Ų
Comparator Or Baseline	Benzyloxy-substituted 3,4-dihydro-2(1H)-quinolinones (no amino group): LogP range = 3.03–4.55 [1]
Quantified Difference	LogP reduction of 0.30–1.82 units relative to benzyloxy-only analogs
Conditions	Calculated LogP values; comparator range established from a series of C6- and C7-substituted 3,4-dihydro-2(1H)-quinolinone derivatives synthesized and characterized by Meiring et al. [1]

Why This Matters

Lower LogP translates to improved aqueous solubility and reduced non-specific protein binding, which are critical parameters for in vitro assay reliability and in vivo pharmacokinetic profiling in early-stage drug discovery.

• [1] Meiring L. Monoamine oxidase inhibition by novel quinolinones. Master's thesis, North-West University, Potchefstroom, South Africa. 2013. LogP range for 3,4-dihydro-2(1H)-quinolinones: 3.03–4.55. View Source

Positional Isomer SAR and Substitution Pattern

Systematic SAR analysis of 14 C6- and C7-substituted 3,4-dihydro-2(1H)-quinolinone derivatives demonstrates that C7-substitution with benzyloxy-type side chains is essential for high MAO-B inhibitory potency and selectivity, with the most potent inhibitor (3a) achieving an IC₅₀ of 0.0014 µM and selectivities for MAO-B over MAO-A ranging from 99- to 40,000-fold [1]. The target compound's reversed substitution pattern—benzyloxy at C6, amino at C7—places the critical benzyloxy pharmacophore at the disfavored position, consistent with the observed weak MAO-B inhibition [2].

Positional Isomer SAR

Class-level inference

Most potent C7-substituted analog IC₅₀ = 0.0014 µM (>140,000-fold more potent than target compound)

Defines selection criteria for MAO-B research

14-derivative SAR panel; C6-substitution pattern is disfavored for MAO-B inhibition.

Evidence Dimension	MAO-B inhibitory potency as a function of C6 vs C7 benzyloxy substitution position
Target Compound Data	C6-benzyloxy/C7-amino substitution pattern; MAO-B IC₅₀ ≈ 201 µM (weak inhibition) [2]
Comparator Or Baseline	C7-substituted benzyloxy 3,4-dihydro-2(1H)-quinolinones: IC₅₀ values in low nanomolar range; most potent analog (3a): IC₅₀ = 0.0014 µM; selectivity for MAO-B over MAO-A: 99–40,000-fold [1]
Quantified Difference	>140,000-fold potency difference between target compound and most potent C7-substituted analog (3a)
Conditions	Recombinant human MAO-A and MAO-B; fluorimetric assay measuring kynuramine conversion; 14 derivatives synthesized and evaluated [1]; BindingDB entry for target compound [2]

Why This Matters

This positional SAR defines a clear selection criterion: researchers requiring potent MAO-B inhibition must select C7-benzyloxy-substituted analogs; the target compound is appropriate only when the inverted substitution pattern is specifically required for synthetic or profiling purposes.

• [1] Meiring L, Petzer JP, Petzer A. C6- and C7-Substituted 3,4-dihydro-2(1H)-quinolinones as Inhibitors of Monoamine Oxidase. Drug Res (Stuttg). 2017;67(3):170-178. doi:10.1055/s-0042-120116. PMID: 27926950. View Source
• [2] BindingDB. Entry BDBM50493468 (CHEMBL2430710). IC₅₀: 2.01E+5 nM for recombinant human MAO-B. View Source

Orthogonal Functionalization Handles

The target compound uniquely carries both a free primary amine (C7) and a benzyloxy-protected phenol (C6) on the dihydroquinolinone core. The C7-amino group is available for amide bond formation, reductive amination, or sulfonamide coupling, while the C6-benzyloxy group can be orthogonally deprotected (hydrogenolysis) to reveal a phenolic hydroxyl for further functionalization . This contrasts with mono-substituted analogs such as 6-benzyloxy-3,4-dihydro-2(1H)-quinolinone (lacks amino handle; CAS 75893-83-3) and 7-amino-3,4-dihydro-2(1H)-quinolinone (lacks benzyloxy handle; CAS 22246-07-7) , each of which provides only a single reactive site.

Orthogonal Handles

Supporting evidence

Two reactive sites: C7-NH₂ (acylation/alkylation) + C6-OBn (hydrogenolysis to phenol)

Enables divergent, sequential library synthesis

Structural analysis; mono-substituted analogs provide only one handle.

Evidence Dimension	Number and type of orthogonal functionalization handles
Target Compound Data	Two orthogonal handles: free C7-NH₂ (H-donor/acceptor; reactive toward acylating/alkylating agents) + C6-OBn (hydrogenolyzable protecting group; yields C6-OH upon deprotection)
Comparator Or Baseline	6-Benzyloxy-3,4-dihydro-2(1H)-quinolinone: single handle (C6-OBn only, no amine); 7-Amino-3,4-dihydro-2(1H)-quinolinone: single handle (C7-NH₂ only, no benzyloxy)
Quantified Difference	Two vs one reactive handles; enables sequential, orthogonal derivatization strategies
Conditions	Structural analysis based on canonical SMILES: C1CC(=O)NC2=CC(=C(C=C21)OCC3=CC=CC=C3)N ; comparator structures confirmed by CAS registry entries

Why This Matters

For medicinal chemistry campaigns requiring iterative SAR exploration or the construction of focused compound libraries, dual-handle building blocks reduce synthetic step count and enable divergent synthesis strategies that mono-substituted analogs cannot support.

High-Value Application Scenarios

Divergent Library Synthesis via Orthogonal Derivatization

The dual functionalization handles on this compound—free C7-NH₂ and C6-OBn—enable sequential, non-interfering derivatization strategies. The C7-amine can first undergo acylation, sulfonylation, or reductive amination to introduce diversity element R¹, followed by hydrogenolytic debenzylation of the C6-benzyloxy group to reveal a phenol, which can then be alkylated or coupled to introduce diversity element R². This divergent approach accelerates SAR exploration of the dihydroquinolinone scaffold in hit-to-lead campaigns, as demonstrated by the established precedent of using the monofunctional analog 6-(benzyloxy)-3,4-dihydroquinolin-2(1H)-one as a starting material for triazoloquinoline synthesis . The bifunctional target compound extends this capability to two diversification points within a single synthetic intermediate.

Negative Control for MAO-B Inhibitor Screening

With an MAO-B IC₅₀ of approximately 201 µM—representing a >69,000-fold potency gap relative to the optimized C7-(3-bromobenzyloxy) analog (IC₅₀ = 0.0029 µM)—this compound serves as an ideal negative control in MAO-B inhibitor screening cascades [1]. Its identical core scaffold to potent inhibitors ensures that any observed assay interference is scaffold-related rather than chemotype-specific, while its negligible MAO-B affinity provides a true baseline for hit threshold determination. This application is particularly relevant for laboratories screening dihydroquinolinone-focused compound libraries for Parkinson's disease or depression therapeutics [2].

Metabolically Stable Scaffold for Carbonic Anhydrase Inhibitors

The hydrolytically stable dihydroquinolinone lactam core—validated by the observation that the closely related 7-amino-3,4-dihydro-1H-quinolin-2-one inhibits carbonic anhydrase isoforms (hCA IX Ki = 16.1 nM; hCA XIV Ki = 18.5 nM) through its intact bicyclic structure without ring-opening—positions this scaffold as a superior alternative to coumarin-based carbonic anhydrase inhibitors, which require lactone hydrolysis for activation [3]. The target compound retains this stable lactam core while the additional C6-benzyloxy group may modulate isoform selectivity. Researchers pursuing tumor-associated carbonic anhydrase (hCA IX, hCA XII) inhibitors for oncology applications can exploit this scaffold to avoid the pharmacokinetic complications associated with hydrolytically labile coumarin prodrugs.

Physicochemical Probe for LogP-Dependent Permeability Studies

With a calculated LogP of 2.73—significantly below the typical range of 3.03–4.55 for benzyloxy-only substituted dihydroquinolinones—this compound offers a controlled chemical probe to investigate the impact of LogP modulation on membrane permeability, cellular uptake, and non-specific protein binding within a constant core scaffold [4]. The LogP reduction is directly attributable to the C7-amino substituent, allowing systematic comparison with higher-LogP analogs lacking this polar group. This application supports ADME optimization programs where balancing potency (often correlated with higher lipophilicity) against favorable pharmacokinetic properties is critical.

Application

Selection Property

Validation Focus

Divergent Library Synthesis

Dual orthogonal functionalization handles

Sequential amine acylation and phenol alkylation compatibility

MAO-B Negative-Control Screening

Negligible MAO-B affinity (IC₅₀ ≈ 201 µM)

Assay specificity review and hit-threshold determination

Stable Scaffold for CA Inhibitor Research

Hydrolytically stable lactam core

Endogenous enzyme stability testing and isoform selectivity profiling

Lipophilicity-Dependent Permeability Studies

Moderate calculated LogP of 2.73

Membrane permeability and non-specific protein binding endpoint review

• [1] Meiring L, Petzer JP, Petzer A. Inhibition of monoamine oxidase by 3,4-dihydro-2(1H)-quinolinone derivatives. Bioorg Med Chem Lett. 2013;23(20):5498-5502. IC₅₀ = 2.9 nM for 7-(3-bromobenzyloxy) analog. PMID: 24012182. View Source
• [2] Meiring L, Petzer JP, Petzer A. C6- and C7-Substituted 3,4-dihydro-2(1H)-quinolinones as Inhibitors of Monoamine Oxidase. Drug Res (Stuttg). 2017;67(3):170-178. PMID: 27926950. View Source
• [3] Vullo D, et al. 7-Amino-3,4-dihydro-1H-quinolin-2-one inhibits α-carbonic anhydrases without hydrolysis of the lactam ring. J Enzyme Inhib Med Chem. 2015;30(3):430-434. Ki hCA IX = 16.1 nM; Ki hCA XIV = 18.5 nM. PMID: 25672528. View Source
• [4] Meiring L. Monoamine oxidase inhibition by novel quinolinones. Master's thesis, North-West University. 2013. LogP range: 3.03–4.55 for benzyloxy-substituted dihydroquinolinones; Leyan.com calculated LogP = 2.73 for target compound (CAS 1152988-55-0). View Source